2,3-Dihydrobenzofuran-6-carboxamide

• Molecular Formula: C9H9NO2
• Molecular Weight: 163.17 g/mol
• IUPAC Name: 2,3-dihydro-1-benzofuran-6-carboxamide
• InChI: InChI=1S/C9H9NO2/c10-9(11)7-2-1-6-3-4-12-8(6)5-7/h1-2,5H,3-4H2,(H2,10,11)
• InChI Key: LSWNXPDKWNZPBD-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=CC(=C2)C(=O)N

Description

2,3-Dihydrobenzofuran-6-carboxamide is a chemical compound belonging to the benzofuran family Benzofurans are heterocyclic compounds that consist of fused benzene and furan rings

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,3-Dihydrobenzofuran-6-carboxamide typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the use of a Friedel-Crafts alkylation followed by intramolecular cyclization. For instance, starting from a phenol derivative, the compound can be synthesized through a series of steps involving alkylation, cyclization, and amide formation .

Industrial Production Methods: Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of catalysts and controlled reaction conditions to facilitate the cyclization and amide formation processes .

Chemical Reactions Analysis

Types of Reactions: 2,3-Dihydrobenzofuran-6-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the benzofuran ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under controlled conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

2,3-Dihydrobenzofuran-6-carboxamide has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of cancer and infectious diseases.

Industry: The compound is used in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2,3-Dihydrobenzofuran-6-carboxamide involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to its biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

• 2,3-Dihydrobenzofuran-7-carboxamide
• 2,3-Dihydrobenzofuran-3(2H)-one-7-carboxamide
• Benzofuran derivatives with various substituents

Comparison: Compared to other similar compounds, 2,3-Dihydrobenzofuran-6-carboxamide may exhibit unique properties due to its specific structure. For example, its position of the carboxamide group can influence its reactivity and biological activity. Additionally, the presence of different substituents on the benzofuran ring can lead to variations in its chemical and physical properties .